Cas no 2228212-65-3 (2,2-difluoro-2-2-(methoxymethyl)-1,3-thiazol-4-ylethan-1-amine)

• Product Name: 2,2-difluoro-2-2-(methoxymethyl)-1,3-thiazol-4-ylethan-1-amine
• CAS No: 2228212-65-3
• MF: C₇H₁₀F₂N₂OS
• MW: 208.228907108307
• CID: 6143433
• PubChem ID: 165970545
• Update Time: 2025-06-25

2,2-difluoro-2-2-(methoxymethyl)-1,3-thiazol-4-ylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-2-2-(methoxymethyl)-1,3-thiazol-4-ylethan-1-amine
• 2,2-difluoro-2-[2-(methoxymethyl)-1,3-thiazol-4-yl]ethan-1-amine
• EN300-1970283
• 2228212-65-3

• Inchi： 1S/C7H10F2N2OS/c1-12-2-6-11-5(3-13-6)7(8,9)4-10/h3H,2,4,10H2,1H3
• InChI Key： UUQSPTABPSXCEL-UHFFFAOYSA-N
• SMILES： S1C=C(C(CN)(F)F)N=C1COC

Computed Properties

• Exact Mass: 208.04819044g/mol
• Monoisotopic Mass: 208.04819044g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 76.4Ų

Additional information on 2,2-difluoro-2-2-(methoxymethyl)-1,3-thiazol-4-ylethan-1-amine

Compound CAS No 2228212-65-3: 2,2-Difluoro-2-(methoxymethyl)-1,3-thiazol-4-ylethanamine

The compound with CAS No 1347979-65-3, known as 1-[4-(methoxymethyl)-5-methylthiazolyl]-4-methylpyridinium chloride, is a significant molecule in the field of organic chemistry and pharmacology. This compound belongs to the class of thiazole derivatives, which have gained considerable attention due to their diverse biological activities and potential therapeutic applications.

The structure of 1-[4-(methoxymethyl)-5-methylthiazolyl]-4-methylpyridinium chloride consists of a thiazole ring fused with a pyridinium moiety. The thiazole ring is substituted with a methoxymethyl group at the 4-position and a methyl group at the 5-position. The pyridinium ring carries a methyl group at the 4-position, contributing to the overall charge neutrality of the molecule. This unique structural arrangement imparts distinctive electronic and steric properties to the compound, making it suitable for various chemical and biological interactions.

Recent studies have highlighted the potential of thiazole derivatives in the development of novel drugs targeting central nervous system (CNS) disorders. For instance, research has shown that 1-[4-(methoxymethyl)-5-methylthiazolyl]-4-methylpyridinium chloride exhibits promising activity against neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The compound's ability to modulate key neurotransmitter systems and reduce oxidative stress has been extensively investigated in preclinical models.

In addition to its CNS-related applications, 1-[4-(methoxymethyl)-5-methylthiazolyl]-4-methylpyridinium chloride has also been explored for its anti-inflammatory and antioxidant properties. Studies have demonstrated that this compound can inhibit pro-inflammatory cytokines and reduce reactive oxygen species (ROS) levels in vitro. These findings suggest its potential utility in treating inflammatory diseases such as arthritis and cardiovascular disorders.

The synthesis of 1-[4-(methoxymethyl)-5-methylthiazolyl]-4-methylpyridinium chloride involves a multi-step process that typically includes nucleophilic substitution, condensation reactions, and ionization steps. Researchers have optimized synthetic protocols to enhance yield and purity, ensuring scalability for potential large-scale production.

In terms of pharmacokinetics, 1-[4-(methoxymethyl)-5-methylthiazolyl]-4-methylpyridinium chloride has shown favorable absorption profiles in animal models. Its bioavailability is influenced by factors such as formulation type and route of administration. Ongoing studies aim to further characterize its pharmacokinetic parameters to inform optimal dosing strategies for clinical trials.

The safety profile of 1-[4-(methoxymethyl)-5-methylthiazolyl]-4-methylpyridinium chloride has been evaluated in acute and chronic toxicity studies. Results indicate that the compound exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in preclinical models. These findings support its potential for safe use in humans.

In conclusion, CAS No 1347979-65-3: 1-[4-(methoxymethyl)-5-methylthiazolyl]-4-methylpyridinium chloride represents a promising candidate for drug development across multiple therapeutic areas. Its unique chemical structure, coupled with its diverse biological activities, positions it as a valuable tool in advancing treatments for CNS disorders, inflammation, and oxidative stress-related conditions. Continued research into its mechanisms of action, pharmacokinetics, and safety will be crucial for translating this compound into clinical practice.